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Compound of Interest

Compound Name: Variolink

Cat. No.: B1169904 Get Quote

Technical Support Center: Variolink
This technical support center provides troubleshooting guidance and frequently asked

questions to researchers, scientists, and drug development professionals working with

Variolink luting composites. The information is designed to improve handling properties and

ensure consistent, reliable results in experimental settings.

Troubleshooting Guide and FAQs
This section addresses specific issues that may be encountered during the use of Variolink
products.

Q1: Why is the excess Variolink cement difficult to remove?

A1: Difficulty in removing excess cement can arise from a few factors. Historically, older

versions like Variolink II required removal of excess material in a non-polymerized state, which

could be time-consuming.[1] For newer formulations like Variolink Esthetic, a "tack-curing"

step is recommended. This involves a brief, two-second light cure of the excess material, which

brings it to a gel-like consistency for easy removal with a scaler.[2][3] Over-curing during this

initial step can make the excess material hard and difficult to remove.

Q2: What could be the cause of a restoration debonding when using Variolink?
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A2: Bond failure can be attributed to several factors in the procedural workflow. One common

issue is the incorrect selection of the Variolink version for the restoration type. For instance,

Variolink Esthetic LC (light-cure) is intended for thin (<2mm) and sufficiently translucent

restorations like veneers.[4][5] Using it for thicker or more opaque restorations in posterior

regions can lead to incomplete polymerization and bond failure.[6] Additionally, inadequate

isolation from moisture, improper cleaning of the restoration or tooth surface, and incorrect

application of the adhesive system (e.g., Adhese Universal) can all compromise bond strength.

[7]

Q3: The consistency of my Variolink cement seems too thick/thin. What is the expected

consistency and how can I manage it?

A3: Variolink Esthetic is designed to have a flexible and situational consistency, exhibiting

thixotropic properties.[4][8][9] This means it becomes more fluid when pressure is applied (e.g.,

during extrusion from the syringe or seating of the restoration) and remains stable when at rest.

[1][9][10] This characteristic prevents it from flowing into the sulcus while allowing for easy

placement.[1] If you are experiencing an unexpected consistency, ensure the product is at

room temperature and properly mixed. For Variolink Esthetic LC, a recent optimization has

increased its viscosity to provide better tactile feedback during veneer placement.[9][11]

Q4: I am noticing a color shift in the final restoration. Is this related to the Variolink cement?

A4: Variolink Esthetic is formulated to have excellent shade stability due to its patented,

amine-free light initiator, Ivocerin®.[1][12] This minimizes the risk of color changes over time,

even when exposed to intensive light or moisture.[12] However, some in vitro studies have

suggested that under certain aging conditions, color changes may occur, potentially being more

noticeable with Variolink compared to other cements.[13] To ensure the desired final shade, it

is crucial to use the corresponding Variolink Esthetic Try-In pastes to simulate the final

aesthetic outcome before definitive cementation.[7][11][14]

Quantitative Data
The following tables summarize key quantitative data for Variolink Esthetic.

Table 1: Radiopacity of Variolink Esthetic Compared to Other Materials
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Material Radiopacity (% Al)

Variolink Esthetic DC neutral > 300

RelyX Ultimate TR ~ 250

Nexus 3 clear ~ 220

Duo-Link ~ 200

Enamel ~ 200

Calibra Automix translucent ~ 180

Dentin ~ 100

Source: Ivoclar Vivadent AG, 2014[12]

Table 2: Flexural Strength of Variolink Esthetic

Curing Method Flexural Strength (MPa)

Self-cured (DC version) 111 ± 14

Dual-cured (DC version) 124 ± 14

Light-cured (LC version) 99 ± 8

Source: Ivoclar Vivadent AG, 2014[1]

Experimental Protocols
Below are detailed methodologies for key procedures involving Variolink Esthetic.

Protocol 1: Cementation of a Glass-Ceramic Restoration
(e.g., IPS e.max)

Restoration Preparation:

Try-in the restoration using Variolink Esthetic Try-In paste to verify fit and shade.[14]
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Thoroughly rinse the try-in paste with water spray and dry the restoration.[14]

Apply a self-etching glass-ceramic primer (e.g., Monobond Etch & Prime) to the bonding

surface for 20 seconds, allow it to react for 40 seconds, then rinse and dry thoroughly.[15]

Alternatively, etch the bonding surface with 5% hydrofluoric acid for 20 seconds, rinse, and

dry.[14]

Apply a universal primer (e.g., Monobond Plus) and allow it to react for 60 seconds, then

disperse with a strong stream of air.[14]

Tooth Preparation:

Isolate the treatment area.

Clean the prepared tooth surface with a fluoride-free cleaning paste.[2]

Apply a total-etch (37% phosphoric acid) to the enamel for 15-30 seconds and to the

dentin for 10-15 seconds.[2]

Rinse thoroughly with water spray and dry the enamel to a chalky-white appearance,

avoiding over-drying of the dentin.[2][14]

Apply a universal adhesive (e.g., Adhese Universal) and scrub for at least 20 seconds.[2]

Disperse the adhesive with oil- and moisture-free air until a glossy, immobile film results.[2]

Light-cure the adhesive for 10 seconds.[2]

Cementation:

Apply Variolink Esthetic to the internal surface of the restoration.[2]

Seat the restoration with light, constant pressure.[2]

Tack-cure the excess cement for 2 seconds per quarter surface from a distance of 10-15

mm.[14][16]

Remove the gel-like excess cement with a scaler.[2]
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Apply a glycerine gel/air block to the restoration margins to prevent an oxygen-inhibited

layer.[2]

Perform the final cure for all cement lines for at least 10 seconds per segment.[16]

Rinse off the glycerine gel and check the occlusion.[16]

Visualizations
Experimental Workflow for Glass-Ceramic Cementation
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Caption: Workflow for the cementation of a glass-ceramic restoration using Variolink Esthetic.
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Logical Relationship of Variolink Esthetic Properties
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Caption: Relationship between the composition and performance characteristics of Variolink
Esthetic.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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